Cas no 56409-46-2 (1,2,4-Thiadiazol-3(2H)-one, 5-[[(4-chlorophenyl)methyl]thio]-)

• Product Name: 1,2,4-Thiadiazol-3(2H)-one, 5-[[(4-chlorophenyl)methyl]thio]-
• CAS No: 56409-46-2
• MF: C₉H₇ClN₂OS₂
• MW: 258.747678041458
• CID: 348966
• PubChem ID: 12526267
• Update Time: 2025-04-19

1,2,4-Thiadiazol-3(2H)-one, 5-[[(4-chlorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-3(2H)-one, 5-[[(4-chlorophenyl)methyl]thio]-
• 5-[(4-chlorophenyl)methylsulfanyl]-1,2,4-thiadiazol-3-one
• 3-hydroxy -5-p-chlorobenzylthio-1,2,4-thiadiazole
• 56409-46-2
• 3-hydroxy-5-p-chlorobenzylthio-1,2,4-thiadiazole
• 5-{[(4-Chlorophenyl)methyl]sulfanyl}-1,2,4-thiadiazol-3(2H)-one
• DTXSID70501372
• UOBUZGOMCUYWTB-UHFFFAOYSA-N
• SCHEMBL11604444
• 3-hydroxy-5-(p-chlorobenzylthio)-1,2,4-thiadiazole

• Inchi： 1S/C9H7ClN2OS2/c10-7-3-1-6(2-4-7)5-14-9-11-8(13)12-15-9/h1-4H,5H2,(H,12,13)
• InChI Key： UOBUZGOMCUYWTB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NC(NS1)=O

Computed Properties

• Exact Mass: 257.96901
• Monoisotopic Mass: 257.9688329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 41.46